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Compound of Interest

3-(Trifluoromethoxy)-DL-
Compound Name:
phenylglycine

Cat. No.: B1304648

Essential Safety and Handling Guide for 3-
(Trifluoromethoxy)-DL-phenylglycine

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3-(Trifluoromethoxy)-DL-
phenylglycine. Adherence to these procedures is critical for ensuring laboratory safety and
proper disposal.

Chemical Profile and Hazards:

3-(Trifluoromethoxy)-DL-phenylglycine is a fluorinated amino acid utilized in pharmaceutical
synthesis and biochemical research.[1] The presence of the trifluoromethoxy group imparts
unique chemical properties.[1] While a specific Safety Data Sheet (SDS) for this exact
compound was not retrieved, data for the closely related compound 3-(Trifluoromethyl)-DL-
phenylglycine indicates potential hazards. These include causing skin irritation (H315), serious
eye irritation (H319), and respiratory irritation (H335).[2]
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Hazard Statement Description GHS Code
Skin Irritation Causes skin irritation H315
Eye Irritation Causes serious eye irritation H319
Respiratory Irritation May cause respiratory irritation ~ H335

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following equipment must be worn at all times when handling 3-(Trifluoromethoxy)-DL-

phenylglycine, particularly in its powdered form.
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PPE Category

Item

Specification

Rationale

Eye and Face

Protection

Safety Goggles or
Face Shield

Chemical splash
goggles compliant
with OSHA's eye and
face protection
regulations (29 CFR
1910.133) or
European Standard
EN166.[3]

Protects against
airborne particles and
accidental splashes
that can cause serious

eye irritation.[4]

Hand Protection

Chemical-Resistant

Gloves

Nitrile or other suitable
chemically impervious
gloves.[5] Double
gloving is
recommended.[6]

Prevents skin contact,
which can cause
irritation.[2] Powder-
free gloves are
advised to avoid

contamination.[6]

Body Protection

Laboratory Coat or

Long-sleeved lab coat

or disposable

Protects skin and

personal clothing from

Coveralls contamination with the
coveralls.[4] )
powdered chemical.

An N95 or higher-
rated respirator should
be used, especially Mitigates the risk of

) ) ) when handling the respiratory irritation

Respiratory Protection  Respirator

powder outside of a
fume hood, to prevent
inhalation of airborne

particulates.[4][6]

from inhaling the fine

powder.[2]

Operational Plan: Handling and Experimental

Workflow

Safe handling practices are paramount to minimize exposure risk and prevent contamination.

The following step-by-step workflow should be followed.
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Preparation:
o Ensure a chemical fume hood is operational and available.

o Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) within the
fume hood.

o Don all required PPE before entering the designated handling area.
Handling:

o Conduct all weighing and transferring of the solid compound within a certified chemical
fume hood to control airborne dust.

o Use non-sparking tools to prevent electrostatic discharge.[2]
o Avoid the formation of dust and aerosols.[2][3]

o Keep the container tightly closed when not in use and store in a cool, dry, and well-
ventilated area.[2][7]

In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[7] If skin
irritation occurs, seek medical attention.[2][8] Remove and wash contaminated clothing
before reuse.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[2][8] Seek immediate medical attention.

o Inhalation: Move the individual to fresh air and keep them comfortable for breathing.[2] If
the person feels unwell, seek medical help.[2]

Spill Management:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it into a suitable, labeled container for disposal.[3]
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o For larger spills, evacuate the area and follow emergency procedures.

Preparation

Don Required PPE

Verify Fume Hood Operation

Assemble Materials in Hood

Handling
v

Weigh/Transfer in Hood

l

Keep Container Sealed

Disposal

Segregate as Halogenated Waste

Use Labeled, Sealed Container

Arrange for Hazardous Waste Pickup
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Caption: Workflow for handling 3-(Trifluoromethoxy)-DL-phenylglycine.

Disposal Plan

Proper disposal of 3-(Trifluoromethoxy)-DL-phenylglycine and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o As a fluorinated organic compound, this chemical must be disposed of as halogenated
organic waste.[9]

o Do not mix with non-halogenated waste streams.[10][11] This is critical as even small
amounts of halogenated compounds can contaminate a large volume of non-halogenated
solvent waste, significantly increasing disposal costs and environmental impact.[11]

e Containerization:

o Collect all waste, including contaminated consumables (e.g., gloves, weigh boats, paper
towels), in a designated, properly labeled hazardous waste container.[10]

o The container must be in good condition, compatible with the waste, and have a tightly
sealing cap.[10]

o The label should clearly state "Halogenated Organic Waste" and list the chemical
constituents.[9][10]

o Storage and Removal:
o Store the sealed waste container in a designated satellite accumulation area.

o Arrange for the disposal of the waste through your institution's environmental health and
safety (EHS) office in accordance with local, regional, and national regulations.[2] The
primary disposal method for halogenated organic waste is incineration at a regulated
facility.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

